Cas no 37620-38-5 ( )

• Product Name: &nbsp
• CAS No: 37620-38-5
• MF: C₁₇H₁₄O₃
• MW: 266.291265010834
• MDL: MFCD00022950
• CID: 922450
• PubChem ID: 5345979
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (E)-3-(1,3-benzodioxol-5-yl)-1-(4-methylphenyl)prop-2-en-1-one
• 3-(1,3-Benzodiol-5-yl)-1-(4-methylphenyl)-2-propen-1-one
• (E)-3-(Benzo[d][1,3]dioxol-5-yl)-1-(p-tolyl)prop-2-en-1-one
• AKOS003226000
• 0-19-00-00142 (Beilstein Handbook Reference)
• 2-Propen-1-one, 3-(1,3-benzodiol-5-yl)-1-(4-methylphenyl)-
• 37620-38-5
• SCHEMBL4694179
• 2-Propen-1-one, 3-(1,3-benzodioxol-5-yl)-1-(4-methylphenyl)-
• NSC-640538
• (E)-3-(1,3-benzodioxol-5-yl)-1-(p-tolyl)prop-2-en-1-one
• BIM-0040196.P001
• (2E)-3-(1,3-benzodioxol-5-yl)-1-(4-methylphenyl)prop-2-en-1-one
• AI3-03763
• STL368447
• NSC-406610
• NSC 406610
• Chalcone, 4'-methyl-3,4-(methylenedioxy)-
• NSC640538
• 3-(1,3-Benzodioxol-5-yl)-1-(4-methylphenyl)-2-propen-1-one
• SR-01000225080-1
• NSC406610
• BRN 0233667
• (2E)-3-(2H-1,3-benzodioxol-5-yl)-1-(4-methylphenyl)prop-2-en-1-one
• SR-01000225080
•  

• MDL： MFCD00022950
• Inchi： 1S/C17H14O3/c1-12-2-6-14(7-3-12)15(18)8-4-13-5-9-16-17(10-13)20-11-19-16/h2-10H,11H2,1H3/b8-4+
• InChI Key： JWGMSRAHCNKMBC-XBXARRHUSA-N
• SMILES： O1COC2C=CC(/C=C/C(C3C=CC(C)=CC=3)=O)=CC1=2

Computed Properties

• Exact Mass: 266.09432
• Monoisotopic Mass: 266.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones